Cas no 16655-75-7 (4-O-Acetyl-N-acetylneuraminic Acid)

• Product Name: 4-O-Acetyl-N-acetylneuraminic Acid
• CAS No: 16655-75-7
• MF: C₁₃H₂₁NO₁₀
• MW: 351.30654501915
• CID: 121804
• PubChem ID: 130468
• Update Time: 2025-06-28

4-O-Acetyl-N-acetylneuraminic Acid Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-, 4-acetate (7CI,9CI)
• (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• 5-N-ACETYL-4-O-ACETYL NEURAMINIC ACID
• 4-O-acetyl-5-(acetylamino)-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• 4-O-acetyl-N-acetylneuraminic acid
• N-Acetyl-4-O-acetylneuraminic acid
• CHEBI:32844
• (2S,4S,5R,6R)-5-Acetamido-4-acetoxy-2-hydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
• 16655-75-7
• DTXSID50937216
• SCHEMBL2932173
• 4-O-Acetyl-3,5-dideoxy-5-[(1-hydroxyethylidene)amino]non-2-ulopyranosonic acid
• Q27104239
• 5-acetamido-4-O-acetyl-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• NS00123317
• 4-O-Acetyl-N-acetylneuraminic Acid

• Inchi： 1S/C13H21NO10/c1-5(16)14-9-8(23-6(2)17)3-13(22,12(20)21)24-11(9)10(19)7(18)4-15/h7-11,15,18-19,22H,3-4H2,1-2H3,(H,14,16)(H,20,21)/t7-,8+,9-,10-,11-,13+/m1/s1
• InChI Key： LVBIMVQYUKOENY-XAGGSGLKSA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 351.11654587g/mol
• Monoisotopic Mass: 351.11654587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 4-O-Acetyl-N-acetylneuraminic Acid

Introduction to 4-O-Acetyl-N-acetylneuraminic Acid (CAS No. 16655-75-7)

4-O-Acetyl-N-acetylneuraminic Acid, with the chemical identifier CAS No. 16655-75-7, is a derivative of sialic acid that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, also known as N,N-diacetylaspartyl-6-amino-2,3-dideoxy-D-glycero-D-gluconic acid, plays a crucial role in various biological processes and has been extensively studied for its potential therapeutic applications.

The structure of 4-O-Acetyl-N-acetylneuraminic Acid consists of a carboxyl group, an acetyl group at the 4-position, and an N-acetyl group at the 2-position of the neuraminic acid backbone. This unique structural configuration imparts distinct biochemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for drug development.

In recent years, 4-O-Acetyl-N-acetylneuraminic Acid has been the focus of numerous studies due to its involvement in viral infections and its potential as an anti-viral agent. Neuraminidase inhibitors, which are compounds that inhibit the activity of neuraminidase enzymes, have been widely used in the treatment of influenza viruses. The acetylated form of sialic acid, such as 4-O-Acetyl-N-acetylneuraminic Acid, has shown enhanced stability and improved pharmacokinetic properties compared to its non-acetylated counterparts.

One of the most notable applications of 4-O-Acetyl-N-acetylneuraminic Acid is in the development of vaccines and therapeutic agents against influenza viruses. Neuraminidase is an essential enzyme for the replication and release of influenza viruses, and inhibiting its activity can significantly reduce viral spread. Researchers have demonstrated that derivatives of sialic acid, including 4-O-Acetyl-N-acetylneuraminic Acid, can effectively block neuraminidase function, thereby preventing viral transmission.

Furthermore, 4-O-Acetyl-N-acetylneuraminic Acid has been investigated for its potential role in modulating immune responses. Sialic acids are abundant on the surface of cells and play a critical role in cell signaling and immune recognition. By modifying the structure of sialic acid derivatives, scientists aim to develop novel immunomodulatory agents that can enhance vaccine efficacy or treat autoimmune diseases.

The synthesis of 4-O-Acetyl-N-acetylneuraminic Acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial-scale production. These advancements have enabled researchers to explore new applications and optimize existing ones.

Recent studies have also highlighted the importance of 4-O-Acetyl-N-acetylneuraminic Acid in glycoscience research. Sialylated glycans, which include sialic acid residues, are involved in numerous biological processes such as cell adhesion, inflammation, and cancer progression. By studying derivatives like 4-O-Acetyl-N-acetylneuraminic Acid, scientists can gain insights into the structure-function relationships of these complex molecules and develop targeted therapies.

The pharmacological properties of 4-O-Acetyl-N-acetylneuraminic Acid make it an attractive candidate for drug development. Its ability to interact with viral enzymes and cellular receptors suggests potential applications beyond anti-viral therapy. For instance, researchers are exploring its use in treating bacterial infections caused by sialidase-producing pathogens. These studies highlight the versatility of sialic acid derivatives and their therapeutic potential.

In conclusion, 4-O-Acetyl-N-acetylneuraminic Acid (CAS No. 16655-75-7) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structure and biological activities have positioned it as a key player in anti-viral therapy, immune modulation, and glycoscience. As research continues to uncover new applications and synthetic methods for this compound, its importance in advancing medical science is likely to grow.